Cas no 1783619-38-4 (4-(2-fluorophenyl)oxolan-2-one)

• Product Name: 4-(2-fluorophenyl)oxolan-2-one
• CAS No: 1783619-38-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5840664
• PubChem ID: 105438536
• Update Time: 2025-06-10

4-(2-fluorophenyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)oxolan-2-one
• 1783619-38-4
• EN300-1652865

• Inchi： 1S/C10H9FO2/c11-9-4-2-1-3-8(9)7-5-10(12)13-6-7/h1-4,7H,5-6H2
• InChI Key： HMMJRZNURZJYJS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1COC(C1)=O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(2-fluorophenyl)oxolan-2-one

Comprehensive Overview of 4-(2-fluorophenyl)oxolan-2-one (CAS No. 1783619-38-4): Properties, Applications, and Industry Insights

The compound 4-(2-fluorophenyl)oxolan-2-one (CAS No. 1783619-38-4) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl moiety and the oxolan-2-one (γ-butyrolactone) ring, make it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and membrane permeability—this compound is increasingly relevant in modern medicinal chemistry and material science.

Recent studies highlight the role of 4-(2-fluorophenyl)oxolan-2-one in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, two hot topics in precision medicine. Researchers are particularly interested in its potential to improve drug bioavailability and target selectivity, addressing common challenges in small-molecule therapeutics. Additionally, its application in crop protection chemicals aligns with the global push for sustainable agriculture, as fluorinated compounds often exhibit lower environmental persistence compared to traditional alternatives.

From a synthetic perspective, the CAS No. 1783619-38-4 compound offers a robust platform for structure-activity relationship (SAR) studies. Its oxolan-2-one core allows for facile derivatization, enabling the exploration of diverse pharmacophores. This adaptability resonates with the pharmaceutical industry’s focus on fragment-based drug design and high-throughput screening methodologies. Moreover, the compound’s fluorine atom introduces electronic effects that can fine-tune binding interactions, a strategy leveraged in next-generation therapeutics for oncology and CNS disorders.

Environmental and regulatory considerations further underscore the importance of 4-(2-fluorophenyl)oxolan-2-one. As regulatory agencies like the EPA and EMA tighten guidelines on chemical sustainability, this compound’s potential for greener synthesis routes (e.g., catalytic fluorination) positions it as a candidate for eco-friendly manufacturing. Industry stakeholders are also investigating its biodegradation pathways to ensure compliance with REACH and other global standards.

In the context of market trends, the demand for fluorinated building blocks like CAS No. 1783619-38-4 is projected to grow at a CAGR of 6.8% (2023–2030), according to recent market analyses. This growth is fueled by expanding applications in electronic materials (e.g., organic semiconductors) and cosmetic additives, where fluorination enhances performance metrics such as UV stability and thermal resistance. The compound’s compatibility with flow chemistry techniques further aligns with Industry 4.0’s emphasis on process intensification.

For researchers and manufacturers, key questions surrounding 4-(2-fluorophenyl)oxolan-2-one often include: How does fluorination impact its metabolic profile? or What are the optimal conditions for large-scale synthesis? Addressing these queries requires collaborative efforts between academia and industry, leveraging tools like computational chemistry and AI-driven retrosynthesis. Such interdisciplinary approaches are pivotal for unlocking the full potential of this compound in life sciences and beyond.